H-Tz-TFP

• IUPAC Name: (2,3,5,6-tetrafluorophenyl) 4-(1,2,4,5-tetrazin-3-yl)benzoate
• InChI: InChI=1S/C15H6F4N4O2/c16-9-5-10(17)12(19)13(11(9)18)25-15(24)8-3-1-7(2-4-8)14-22-20-6-21-23-14/h1-6H
• InChI Key: QLOWUCGDCJPXDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=CN=N2)C(=O)OC3=C(C(=CC(=C3F)F)F)F
• Molecular Formula: C15H6F4N4O2
• Molecular Weight: 350.23 g/mol

Description

H-Tz-TFP (Hexamethylene-tetrazine-tetrafluorophenol) is a fluorinated heterocyclic compound that has recently gained attention as a potential synthetic tool for its ability to form covalent bonds with a variety of different substrates. H-Tz-TFP is a promising molecule for use in a variety of applications, including targeted drug delivery, bioconjugation, and protein engineering.

Scientific Research Applications

H-Tz-TFP has been used in a variety of scientific research applications, including targeted drug delivery, bioconjugation, and protein engineering. The molecule is able to form covalent bonds with a variety of substrates, including proteins, peptides, and small molecules. This makes it an attractive choice for use in targeted drug delivery, as it can be used to target specific cells or tissues for the delivery of therapeutic agents. In addition, H-Tz-TFP can be used in bioconjugation to attach biomolecules to surfaces or other substrates, as well as in protein engineering to modify proteins or peptides.

Mechanism of Action

H-Tz-TFP forms covalent bonds with substrates through a cycloaddition reaction. This reaction is catalyzed by a Lewis acid, such as boron trifluoride, and involves the formation of a five-membered ring structure in which the two reactants are linked together. This reaction is highly specific and can be used to target specific substrates, such as proteins or peptides.
Biochemical and Physiological Effects
H-Tz-TFP has been shown to have a variety of biochemical and physiological effects. The molecule has been shown to increase the permeability of cell membranes, which can be used to facilitate the delivery of therapeutic agents. In addition, H-Tz-TFP has been shown to modulate the activity of enzymes and other proteins, which can be used to alter the function of cells or tissues. Finally, H-Tz-TFP has been shown to interact with DNA and RNA, which can be used to alter gene expression.

Advantages and Limitations for Lab Experiments

H-Tz-TFP has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that the molecule is relatively stable and can be stored for long periods of time without significant degradation. In addition, the reaction is highly specific and can be used to target specific substrates. However, the reaction is relatively slow and the yield of the desired product can be low.

Future Directions

H-Tz-TFP has a number of potential future directions that could be explored. For example, the molecule could be used to create new drug delivery systems, such as targeted nanoparticles or liposomes. In addition, the molecule could be used to create new bioconjugates, such as fluorescent proteins or antibodies. Finally, H-Tz-TFP could be used to modify proteins or peptides for use in protein engineering applications.

Synthesis Methods

H-Tz-TFP is synthesized via a cycloaddition reaction between hexamethylene-tetrazine and tetrafluorophenol. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of approximately 80°C. The reaction is catalyzed by a Lewis acid, such as boron trifluoride, which increases the rate of the reaction and increases the yield of the desired product.